Cas no 136346-60-6 (N,2-Dimethyl-6-morpholinopyrimidin-4-amine)

• Product Name: N,2-Dimethyl-6-morpholinopyrimidin-4-amine
• CAS No: 136346-60-6
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5048295
• Update Time: 2025-06-13

N,2-Dimethyl-6-morpholinopyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,2-dimethyl-6-morpholinopyrimidin-4-amine
• N,2-dimethyl-6-morpholin-4-ylpyrimidin-4-amine
• N,2-Dimethyl-6-morpholinopyrimidin-4-amine

• Inchi： 1S/C10H16N4O/c1-8-12-9(11-2)7-10(13-8)14-3-5-15-6-4-14/h7H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： WRSSNSWQFRQGKO-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(NC)N=C(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 1
• Topological Polar Surface Area: 50.3

Additional information on N,2-Dimethyl-6-morpholinopyrimidin-4-amine

Comprehensive Overview of N,2-Dimethyl-6-morpholinopyrimidin-4-amine (CAS No. 136346-60-6)

N,2-Dimethyl-6-morpholinopyrimidin-4-amine (CAS No. 136346-60-6) is a specialized organic compound belonging to the pyrimidine class, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrimidine core with morpholine and methylamine substituents, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapy, aligning with current trends in precision medicine.

The growing demand for small-molecule drugs and heterocyclic compounds has propelled studies on N,2-Dimethyl-6-morpholinopyrimidin-4-amine. Its structural motifs are frequently explored in drug discovery due to their ability to modulate protein-protein interactions. Recent publications highlight its role in developing tyrosine kinase inhibitors, a hot topic in oncology, addressing common search queries like "new cancer drug targets 2024" or "morpholine derivatives in medicine."

From a synthetic chemistry perspective, CAS No. 136346-60-6 exemplifies the importance of regioselective functionalization in pyrimidine chemistry. Its morpholine ring enhances solubility—a critical factor in drug bioavailability, a frequently searched term in pharmaceutical forums. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, reflecting laboratory professionals' interest in "purity analysis methods for heterocycles."

Environmental and green chemistry considerations are increasingly relevant for compounds like N,2-Dimethyl-6-morpholinopyrimidin-4-amine. Researchers are investigating sustainable synthesis routes using catalytic methods or biocatalysis, responding to industry searches for "eco-friendly heterocycle synthesis." The compound's stability under various pH conditions also makes it a subject of formulation studies, particularly for oral drug delivery systems.

In material science, derivatives of 136346-60-6 have shown promise in organic electronics due to their electron-rich aromatic systems. This intersects with trending searches about "pyrimidine-based semiconductors" and "nitrogen-containing materials for OLEDs." Patent analyses reveal its use in photovoltaic materials, further expanding its industrial relevance beyond life sciences.

Quality control protocols for N,2-Dimethyl-6-morpholinopyrimidin-4-amine emphasize chromatographic purity and residual solvent analysis, addressing GMP compliance concerns frequently discussed in pharmaceutical manufacturing circles. The compound's structure-activity relationships (SAR) are actively mapped against various biological targets, with computational chemistry playing a pivotal role—a nod to the rising interest in "AI-assisted drug design" among researchers.

As regulatory landscapes evolve, proper documentation of 136346-60-6's physicochemical properties (e.g., logP, pKa) becomes crucial for REACH compliance and safety assessments. These aspects resonate with EHS professionals searching for "pyrimidine derivative handling guidelines." The compound's thermal stability data also supports its evaluation in high-temperature reactions, relevant to process chemistry optimization queries.

Future research directions for N,2-Dimethyl-6-morpholinopyrimidin-4-amine may explore its metabolite profiling and prodrug potential, areas gaining traction in ADME studies. With the pharmaceutical industry's focus on targeted therapies, this compound's modular structure offers numerous opportunities for structure-based drug design—answering frequent search questions about "scaffold hopping strategies" in medicinal chemistry.